- Lipoxygenase inhibitors from the essential oil of garlic. Markovnikov addition of the allyldithio radical to olefins, Journal of the American Chemical Society, 1988, 110(23), 7813-27
Cas no 80028-57-5 (4H-1,3-Dithiin,2-ethenyl-)
4H-1,3-Dithiin,2-ethenyl- structure
Product Name:4H-1,3-Dithiin,2-ethenyl-
4H-1,3-Dithiin,2-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Dithiin,2-ethenyl-
- 2-ethenyl-4H-1,3-dithiine
- 2-vinyl-4H-1,3-dithiin
- 2-vinyl-4H-1,3-dithin
- 4H-1,3-Dithiin, 2-ethenyl
- 2-vinyl-[4H]-1,3-dithin
- 3-Bromobenzoic acid, 3-pentadecyl ester
- SCHEMBL1300233
- 2-Vinyl-4H-1,3-dithiine
- 2-Ethenyl-4H-1,3-dithiine, 9CI
- DTXSID801000918
- 2-Vinyl-(4H)-1,3-dithiine
- 2-ethenyl-2,4-dihydro-1,3-dithiine
- H-1,3-Dithiin, 2-ethenyl-
- DV 2
- 2-Ethenyl-4H-1,3-dithiin
- 2-Vdtii
- 80028-57-5
- 2-Vinyl-1,3-dithi-4-ene
- 2-Vinyl-[4H]-1,3-dithiin
- 1-Ethyltridecyl 3-bromobenzoate
- 2-Vinyl-4(H)-1,3-dithiin
- 4H-1,3-Dithiin, 2-ethenyl-
-
- Inchi: 1S/C6H8S2/c1-2-6-7-4-3-5-8-6/h2-4,6H,1,5H2
- InChI Key: XUKBDTUPIIADOP-UHFFFAOYSA-N
- SMILES: S1CC=CSC1C=C
Computed Properties
- Exact Mass: 144.00684
- Monoisotopic Mass: 144.00674260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
4H-1,3-Dithiin,2-ethenyl- Production Method
Production Method 1
Reaction Conditions
1.1
Reference
4H-1,3-Dithiin,2-ethenyl- Raw materials
4H-1,3-Dithiin,2-ethenyl- Preparation Products
4H-1,3-Dithiin,2-ethenyl- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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